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Compound of Interest

Compound Name:
Methyl 7-bromo-1H-indazole-3-

carboxylate

Cat. No.: B1423914 Get Quote

Introduction: The Significance of Methyl 7-
bromo-1H-indazole-3-carboxylate
Indazole derivatives are a cornerstone in modern drug discovery, exhibiting a wide range of

biological activities.[1] Methyl 7-bromo-1H-indazole-3-carboxylate (CAS No. 885279-52-7) is

a particularly valuable intermediate.[2] Its substituted indazole core allows for diverse chemical

modifications, making it a key component in the synthesis of complex bioactive molecules. The

presence of a bromine atom at the 7-position provides a strategic site for cross-coupling

reactions, while the methyl carboxylate group at the 3-position can be readily modified, for

instance, through amidation to produce carboxamides.[3]

Given its role in multi-step syntheses, verifying the identity and purity of this compound is a

critical quality control step. Spectroscopic analysis provides the definitive structural "fingerprint"

required for this verification. This guide explains the expected spectroscopic outcomes and the

logic behind their interpretation.
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Property Value

IUPAC Name methyl 7-bromo-1H-indazole-3-carboxylate

CAS Number 885279-52-7

Molecular Formula C₉H₇BrN₂O₂

Molecular Weight 255.07 g/mol

Monoisotopic Mass 253.9691 g/mol

Appearance White to off-white solid

Molecular Structure
The structure of Methyl 7-bromo-1H-indazole-3-carboxylate is foundational to understanding

its spectral data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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